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Compound of Interest

Compound Name: Mitochonic acid 35

Cat. No.: B609060

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal
of Mitochonic acid 35, a research-grade analogue of indole-3-acetic acid (IAA) with
cytoprotective effects. Given the absence of a specific Safety Data Sheet (SDS) for
Mitochonic acid 35, this protocol is based on the chemical properties of the compound,
general safety practices for handling research chemicals, and the safety profile of the closely
related compound, indole-3-acetic acid.

l. Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling Mitochonic acid 35 to
minimize exposure and ensure personal safety. The following table summarizes the necessary
equipment.
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_ Eye and Face . Respiratory
Body Protection ] Hand Protection )
Protection Protection

Safety Glasses with

Lab Coat ) ) Nitrile Gloves Not generally required
Side Shields

Chemical Splash (Use in a well-

Goggles ventilated area)

Face Shield (for
splash risks)

Table 1: Personal Protective Equipment for Handling Mitochonic acid 35

Il. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to maintaining a safe laboratory
environment when working with Mitochonic acid 35.

1. Preparation and Engineering Controls:

e Ensure a calibrated analytical balance is available for accurate weighing.

o Work within a certified chemical fume hood to minimize inhalation exposure.

e Have an eyewash station and safety shower readily accessible.

e Prepare a dedicated and clearly labeled waste container for Mitochonic acid 35.
2. Weighing and Solution Preparation:

o Don appropriate PPE as outlined in Table 1.

» Carefully weigh the desired amount of Mitochonic acid 35 powder on weighing paper or in a
weigh boat.
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e To prepare a stock solution, slowly add the powder to the desired solvent (e.g., DMSO,
ethanol) in a suitable container.

o Cap the container and mix gently until the solid is fully dissolved.
3. Experimental Use:

 When adding Mitochonic acid 35 to cell cultures or other experimental systems, use
appropriate sterile techniques within a biological safety cabinet if necessary.

e Avoid the creation of aerosols.
o Keep containers of Mitochonic acid 35 closed when not in use.
4. Decontamination:

e Wipe down the work surface of the chemical fume hood and any contaminated equipment
with a suitable solvent (e.g., 70% ethanol), followed by a mild detergent solution.

e Dispose of all contaminated disposables in the designated waste container.

lll. Disposal Plan
Proper disposal of Mitochonic acid 35 and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Solid Waste: Unused Mitochonic acid 35 powder, contaminated gloves, weighing paper,
and other solid materials should be placed in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste: Solutions containing Mitochonic acid 35 should be collected in a separate,
labeled hazardous waste container. Do not pour down the drain.

e Sharps: Needles, syringes, or other sharps contaminated with Mitochonic acid 35 must be
disposed of in a designated sharps container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2. Waste Disposal:

« All waste must be handled and disposed of in accordance with local, state, and federal
regulations for chemical waste.

« Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures.

IV. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Mitochonic
acid 35.
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Caption: Workflow for the safe handling of Mitochonic acid 35.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Mitochonic Acid 35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609060#personal-protective-equipment-for-handling-
mitochonic-acid-35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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